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Key Technical Data for Azide-PEG6-Tos

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Azide-PEG6-Tos
Cat. No.: S520180

The following table summarizes the fundamental properties of Azide-PEG6-Tos as reported by multiple

suppliers and scientific sources. This data is essential for its handling and identification.

Property Details

CAS Number 906007-10-1 [1] [2] [3]
Molecular C19H31N30sS [1] [2] [3]
Formula

Molecular Weight 461.53 g/mol [1] [3] [4]

IUPAC Name 2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-
methylbenzenesulfonate [3] [5]

Appearance Colorless to light yellow liquid [1] [4]
Purity >95% to =98% (vendor-dependent) [2] [4] [5]

Reactive Groups  Azide (Ns3) and Tosylate (OTs) [1] [6] [5]

Functional COORV/Ester (as classified by some vendors) [2]
Group 2
Solubility Soluble in organic solvents like DMSO [3]
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Property Details
Storage -20°C [1] [2] [4]
Condition

Analytical Characterization Methods

While direct purification methods are not detailed, proper characterization is crucial for verifying the identity

and purity of your compound before use. The following methods, particularly NMR, are well-established for

this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for the routine quantitative determination of chain-end substitution and for

calculating the absolute number average molecular weight of PEG derivatives like Azide-PEG6-Tos [7].

Below is a summary of the expected chemical shifts for Azide-PEG6-Tos in deuterated chloroform (CDCI3),

based on data from a related Azide-PEG compound [7].

Proton Environment Aromatic H (ortho to SO2) Aromatic H (meta to SOz2) -CHs (tosyl)

-CH2-OTs

N3-CHz-

-OCH2CH20- (PEG)

NMR Chemical Shifts for Azide-PEG6-Tos (in CDCls) Chemical Shift (§, ppm) 7.78 7.33 2.44

4.15

3.38

3.55-3.70

Multiplicity | Integration doublet 2H doublet 2H singlet | 3H

triplet | 2H

triplet | 2H

multiplet 20H

Click to download full resolution via product page

Chromatography and Mass Spectrometry

¢ Size Exclusion Chromatography (SEC): This technique can be used to determine molecular weight
distributions. However, one should be cautious to distinguish between actual molecular weight
changes from secondary reactions and the formation of PEG complexes due to residual metal cations

from reactants [7].

e Mass Spectrometry: Matrix-assisted laser desorption/ionization time-of-flight mass spectrometry
(MALDI-TOF MS) is mentioned as a method used for characterizing azide-terminated PEGs,
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confirming their molecular weight [7].

Troubleshooting Common Experimental Issues

Here are some common issues you might encounter when working with Azide-PEG6-Tos, along with

potential solutions based on general principles and the provided literature.

Issue Possible Cause Troubleshooting Tips
Low Yield in Click  Azide group degradation; Confirm azide integrity via IR spectroscopy (azide
Reaction improper storage. peak ~2100 cm~1). Ensure reagent is fresh and

stored at -20°C. [1] [5]

Low Purity / Synthesis byproducts; Purity via flash chromatography. Use analytical

Contaminants decomposition during HPLC to monitor purity. Characterize thoroughly
storage. with *H NMR post-purification. [7]

Unexpected - The PEG spacer enhances aqueous solubility. For

Solubility organic reactions, DMSO is a suitable solvent [3] [5].

Experimental Workflow for Quality Control

The following diagram outlines a general workflow for the synthesis, purification, and quality control of
azide-terminated PEG compounds, based on the methodology from the research article [7]. This can serve as

a logical guide for your processes.
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Start: Hydroxy-PEG Precursor

Synthesis:
Convert OH-group to Mesylate (MsClI, EtsN)

Purification:
Liquid-Liquid Extraction
and Solvent Removal

Characterization:
1H NMR for Purity and ldentity

Characterization:
SEC for Molecular Weight
MALDI-TOF MS for Mass

Final Product:
Azide-PEG Derivative

Click to download full resolution via product page

Summary

I hope this compiled technical information provides a solid foundation for your technical support center. To

reiterate the key points:
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e Core Properties: Azide-PEG6-Tos is a heterobifunctional reagent with an azide and a tosylate
group, connected by a 6-unit PEG spacer that improves solubility [1] [6] [5].

e Key Characterization: 'H NMR is an indispensable tool for the quantitative determination of chain-
end substitution and confirming successful synthesis and purity [7].

¢ Handling and Storage: The compound should be stored at -20°C to maintain stability, as indicated
by all suppliers [1] [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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